Cas no 18527-16-7 (2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid)

• Product Name: 2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid
• CAS No: 18527-16-7
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• MDL: MFCD03426154
• CID: 138104
• PubChem ID: 1502012
• Update Time: 2025-04-19

2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(4-bromophenyl)thio]-2-methyl-
• 2-[(4-BROMOPHENYL)THIO]-2-METHYL-PROPANOIC ACID
• AC1LT3XO
• AG-E-34663
• CTK4D8973
• EN300-80979
• KB-226452
• MolPort-002-345-559
• SureCN3841072
• 2-[(4-BROMOPHENYL)THIO]-2-METHYL-PROPANOICACID
• 2-(4-bromophenyl)sulfanyl-2-methylpropanoic acid
• A1-04841
• DTXSID00363581
• 2-[(4-bromophenyl)sulfanyl]-2-methylpropanoic acid
• AKOS010600172
• 2-((4-Bromophenyl)thio)-2-methylpropanoic acid
• 2-(4-Bromophenylsulfanyl)-2-methyl-propionic acid
• SCHEMBL3841072
• 18527-16-7
• CS-0262037
• 2-((4-Bromophenyl)thio)-2-methylpropanoicacid
• 2-(4-Bromo-phenylsulfanyl)-2-methyl-propionic acid
• Z803539492
• 2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid

• MDL： MFCD03426154
• Inchi： 1S/C10H11BrO2S/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8/h3-6H,1-2H3,(H,12,13)
• InChI Key： RPYIWZPTHRVHDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 273.96633
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 371.2±27.0 °C at 760 mmHg
• Flash Point: 178.3±23.7 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers